1,4-Benzenedicarboxylic acid, bis[2-(dimethylamino)ethyl] ester

• CAS RN: 65169-67-7
• Molecular Formula: C16H24N2O4
• Molecular Weight: 308.37 g/mol
• IUPAC Name: bis[2-(dimethylamino)ethyl] benzene-1,4-dicarboxylate
• InChI: InChI=1S/C16H24N2O4/c1-17(2)9-11-21-15(19)13-5-7-14(8-6-13)16(20)22-12-10-18(3)4/h5-8H,9-12H2,1-4H3
• InChI Key: QWXFKFRNZYRBPA-UHFFFAOYSA-N
• Canonical SMILES: CN(C)CCOC(=O)C1=CC=C(C=C1)C(=O)OCCN(C)C

Description

1,4-Benzenedicarboxylic acid, bis[2-(dimethylamino)ethyl] ester is a useful research compound. Its molecular formula is C16H24N2O4 and its molecular weight is 308.37 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

A solution of 40.60 g (0.20 mol) of terephthaloyl chloride in 200 ml methylene chloride was gradually added to a solution of 35.66 g (0.40 mol) of 2-dimethylaminoethanol, 16.0 g (0.40 mol) of sodium hydroxide and 200 ml of water and stirred rapidly. The reaction was exothermic and achieved reflux. The mixture was stirred for another 1.75 hours after which the organic layer was separated, washed with water, dried over MgSO4 and concentrated to an oil.